Cas no 1691774-25-0 (tert-butyl N-(3-amino-5-fluorophenyl)carbamate)

Tert-butyl N-(3-amino-5-fluorophenyl)carbamate is a fluorinated aromatic carbamate derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its key structural features—a tert-butyloxycarbonyl (Boc) protecting group and a fluorine-substituted aniline moiety—make it valuable for controlled amine functionalization and further derivatization. The Boc group enhances stability during synthetic processes, while the fluorine atom introduces electronic effects beneficial for tuning reactivity and binding properties in target molecules. This compound is particularly useful in medicinal chemistry for the development of fluorinated bioactive compounds, offering precise control over molecular architecture. High purity grades ensure reproducibility in research applications.

tert-butyl N-(3-amino-5-fluorophenyl)carbamate structure

1691774-25-0 structure

Product Name:tert-butyl N-(3-amino-5-fluorophenyl)carbamate

CAS No:1691774-25-0

MF:C₁₁H₁₅FN₂O₂

MW:226.247406244278

CID:6306603

PubChem ID:107333939

Update Time:2025-10-18

tert-butyl N-(3-amino-5-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-(3-amino-5-fluorophenyl)carbamate
- 1691774-25-0
- tert-Butyl (3-amino-5-fluorophenyl)carbamate
- EN300-3104134
- Inchi： 1S/C11H15FN2O2/c1-11(2,3)16-10(15)14-9-5-7(12)4-8(13)6-9/h4-6H,13H2,1-3H3,(H,14,15)
- InChI Key： MKRKHDCESRRTPZ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=C(C=1)NC(=O)OC(C)(C)C)N

Computed Properties

Exact Mass: 226.11175589g/mol
Monoisotopic Mass: 226.11175589g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 64.4Å²

tert-butyl N-(3-amino-5-fluorophenyl)carbamate Pricemore >>

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